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Introduction
Oxonia Active is a broad-spectrum, EPA-registered antimicrobial agent widely utilized for

surface disinfection in various industries, including pharmaceutical, cosmetic, dairy, beverage,

and food processing.[1][2][3] Its formulation is a stabilized mixture of peroxyacetic acid (PAA)

and hydrogen peroxide, which provides rapid and effective antimicrobial activity against a wide

range of pathogenic and spoilage microorganisms, including bacteria, fungi, viruses, and

bacterial spores.[4][5] This document provides detailed application notes and protocols for the

use of Oxonia Active as a surface disinfectant, with a focus on effective concentrations and

methodologies for evaluation.

Key Attributes of Oxonia Active:

Broad-Spectrum Efficacy: Effective against a wide variety of microorganisms.[1][6]

Rapid Action: Provides quick sanitization, minimizing downtime.

Environmental Profile: Decomposes into water, oxygen, and acetic acid, leaving no harmful

residues.[1][3]

Material Compatibility: Non-corrosive to stainless steel (304 and 316), aluminum, and most

plastic and rubber materials at recommended concentrations.[1][2][3]
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Low Foaming: Suitable for clean-in-place (CIP) systems.[1][2][3]

Mechanism of Action
The antimicrobial activity of Oxonia Active is attributed to its primary components,

peroxyacetic acid and hydrogen peroxide. These oxidizing agents disrupt the cell membranes

of microorganisms, denature proteins and enzymes, and disrupt DNA and RNA, leading to cell

death.[7]
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Caption: General mechanism of action of Oxonia Active's components on a microbial cell.

Recommended Concentrations for Surface
Disinfection
The effective concentration of Oxonia Active varies depending on the application, target

microorganisms, and contact time. The following tables summarize recommended

concentrations for various applications based on manufacturer guidelines and scientific

literature.

Table 1: Food Contact Surface Sanitization
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Applicati
on

Oxonia
Active
Concentr
ation (v/v)

Dilution
Target
Microorg
anisms

Contact
Time

Temperat
ure

Rinse
Requirem
ent

General

Food

Contact

Surfaces

0.20% -

0.28%

1.0 - 1.4 fl.

oz. per 4

gallons of

water

Staphyloco

ccus

aureus,

Escherichi

a coli, E.

coli

O157:H7,

Listeria

monocytog

enes,

Salmonella

typhimuriu

m,

Pseudomo

nas

aeruginosa

, Vibrio

cholerae

≥ 1 minute

Ambient or

49°C

(120°F)

No rinse

necessary

Beverage

Spoilage

Organisms

0.5% -

4.0%

5 - 40 fl.

oz. per 8

gallons of

water

Pediococc

us

damnosus,

Lactobacill

us

maleferme

ntans,

Saccharom

yces

cerevisiae

≥ 5

minutes

25°C -

45°C

Drain

thoroughly
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Pre-

cleaned

Containers/

Closures

1.0% -

4.0%

10 - 40 fl.

oz. per 8

gallons of

water

Staphyloco

ccus

aureus,

Escherichi

a coli,

Salmonella

typhimuriu

m,

Pediococc

us

damnosus,

Lactobacill

us

maleferme

ntans,

Saccharom

yces

cerevisiae

≥ 7

seconds

40°C -

60°C

(104°F -

140°F)

Potable

water rinse

Data sourced from Ecolab technical data sheets for Oxonia Active and Oxonia Active LS.[1]

[6]

Table 2: Non-Food Contact Surface Disinfection
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Application

Oxonia
Active
Concentrati
on (v/v)

Dilution
Target
Microorgani
sms

Contact
Time

Rinse
Requiremen
t

Foam

Sanitizing

(with Liquid

K)

0.2% Oxonia

Active +

0.13% Liquid

K

1 oz. Oxonia

Active + 0.7

oz. Liquid K

per 4 gallons

of water

Staphylococc

us aureus,

Enterobacter

aerogenes,

Listeria

monocytogen

es

≥ 5 minutes
No rinse

necessary

Life Sciences

(Pharmaceuti

cal/Cosmetic)

Refer to

specific

product

labeling

-

Staphylococc

us aureus,

Burkholderia

cepacia,

Salmonella

enterica

- -

Data sourced from Ecolab technical data sheets for Oxonia Active and Oxonia Active LS.[1]

[6]

Experimental Protocols
General Surface Disinfection Protocol
This protocol outlines a general procedure for the application of Oxonia Active for surface

disinfection.
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Start: Surface to be Disinfected

Step 1: Pre-cleaning
Remove gross food particles and soil.

Step 2: Washing
Wash with a detergent solution.

Step 3: Rinsing
Rinse with potable water.

Step 4: Prepare Oxonia Active Solution
Dilute to the recommended concentration (see Tables 1 & 2).

Step 5: Application
Apply solution to the surface (spray, foam, or immersion).

Step 6: Maintain Contact Time
Ensure the surface remains wet for the specified duration.

Step 7: Draining
Allow the solution to drain thoroughly.

Step 8: Final Rinse (if required)
Rinse with potable or disinfected water as per guidelines.

Step 9: Air Dry
Allow the surface to air dry.

End: Disinfected Surface

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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